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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729

Audience: Researchers, scientists, and drug development professionals.

Introduction: SBI-797812 is a potent and selective activator of the enzyme nicotinamide
phosphoribosyltransferase (NAMPT), a key regulator in the NAD+ salvage pathway.[1][2][3] By
enhancing NAMPT activity, SBI-797812 effectively increases the production of nicotinamide
mononucleotide (NMN), a precursor to NAD+, thereby boosting intracellular NAD+ levels.[2][4]
This has significant implications for research into aging, metabolic diseases, and
neurodegeneration. Proper preparation of SBI-797812 stock solutions is critical for obtaining
accurate and reproducible experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of SBI-797812 stock solutions for both in
vitro and in vivo studies.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility of SBI-797812 is presented in
the table below for easy reference.
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Property Value

Molecular Formula C19H22N404S

Molecular Weight 402.47 g/mol

CAS Number 2237268-08-3

Appearance Crystalline solid / Solid powder
Purity =98%

DMSO: Up to 250 mg/mL (621.16 mM);
sonication may be required. Solubility is also
N reported as 80 mg/mL (198.77 mM). Use of
Solubility ]
fresh, anhydrous DMSO is recommended as
absorbed moisture can reduce solubility.

Ethanol: 2.5 mg/mL Water: Insoluble

Store at -20°C for up to 3-4 years. Short-term
Storage (Powder) storage (days to weeks) at 0-4°C is also

acceptable.

Aliquot and store at -80°C for up to 2 years or
Storage (Stock Solution) -20°C for up to 1 year to avoid repeated freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration SBI-
797812 Stock Solution for In Vitro Use

This protocol describes the preparation of a 50 mM stock solution in Dimethyl Sulfoxide
(DMSO), a common starting concentration for cell-based assays.

Materials:
e SBI-797812 powder

¢ Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Equilibration: Allow the vial of SBI-797812 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SBI-797812 powder. For example, to
prepare 1 mL of a 50 mM stock solution, weigh out 20.12 mg of SBI-797812 (Molecular
Weight: 402.47 g/mol ).

o Calculation:Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass (mg) = 50 mmol/L x 0.001 L x 402.47 g/mol x 1000 mg/g = 20.12 mg

Dissolution: Add the calculated volume of fresh DMSO to the SBI-797812 powder. For the
example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming or sonication can be used to aid dissolution, especially for higher
concentrations.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage
(up to 2 years) or at -20°C for shorter-term storage (up to 1 year).

Workflow for In Vitro Stock Preparation
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Stock Solution Preparation

(1. Weigh SBI-797812 Powde)
(2. Add Anhydrous DMSO)
(3. Vortex / Sonicate to Dissolve)

Storage
Y

(4. Aliquot into Single-Use Vials)
(5. Store at -80°C or -20°C)

Experimental Use

(6. Thaw One Aliquog

(7. Dilute to Working Concentration in Media

Click to download full resolution via product page

Caption: Workflow for preparing and storing SBI-797812 stock solution for in vitro use.
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Protocol 2: Preparation of SBI-797812 Formulation for In
Vivo (Intraperitoneal Injection)

This protocol outlines the preparation of a dosing solution suitable for intraperitoneal (i.p.)
injection in animal models, such as mice. This formulation uses a co-solvent system to maintain
the solubility of SBI-797812 in an aqueous solution.

Materials:

High-concentration SBI-797812 stock solution in DMSO (e.g., 80 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile ddH20 (double-distilled water) or saline

Sterile tubes for mixing
Procedure:
This procedure is adapted to prepare a final concentration of 4 mg/mL.

e Prepare Initial Mixture: In a sterile tube, combine 50 pL of an 80 mg/mL SBI-797812 DMSO
stock solution with 400 pL of PEG300.

e Mix Thoroughly: Mix gently but thoroughly until the solution is clear and uniform.
e Add Surfactant: Add 50 pL of Tween 80 to the mixture. Mix again until the solution is clear.

 Final Dilution: Add 500 pL of sterile ddH20 or saline to bring the total volume to 1 mL. Mix to
obtain a clear solution.

o Use Immediately: This final formulation should be used immediately for optimal results. Do
not store the final diluted formulation.

Signaling Pathway Activated by SBI-797812

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/product/b610729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

BENGHE

Check Availability & Pricing

NAMPT-Mediated NAD+ S

alvage Pathway

Nicotinamide (NAM) PRPP

'
'

SBI-797812
e
, .

/
/
/

1
\
\
\
A

Catalyzes

/

7’

/" Activates/ -
Stabilizes :

- Blunts InHibition

S=—o

Nicotinamide Mononucleotide (NMN)

NAD+

Feedback
Inhibition

Click to download fu

Caption: SBI-797812 activates the NAMPT

Need Custom Synthesis?

Il resolution via product page

enzyme, boosting NMN and NAD+ synthesis.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
SBI-797812 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610729#how-to-prepare-sbhi-797812-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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